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Introduction

CP-640186 hydrochloride is a potent, cell-permeable, and orally active allosteric inhibitor of
both isoforms of Acetyl-CoA Carboxylase (ACC), ACC1 and ACC2, with ICso values of 53 nM
and 61 nM for rat liver ACC1 and rat skeletal muscle ACC2, respectively[1][2]. As a key
regulator of fatty acid metabolism, ACC catalyzes the conversion of acetyl-CoA to malonyl-CoA,
the rate-limiting step in fatty acid synthesis[3][4]. Inhibition of ACC by CP-640186 leads to a
decrease in fatty acid synthesis and an increase in fatty acid oxidation[4][5]. These
mechanisms make it a valuable tool for research in metabolic diseases such as obesity and
diabetes, as well as in cancer research[4][6]. This document provides detailed information on
the solubility of CP-640186 hydrochloride in Dimethyl Sulfoxide (DMSO) and protocols for its
preparation and storage.

Quantitative Solubility Data

The solubility of CP-640186 hydrochloride in DMSO has been reported by various suppliers.
The data is summarized in the table below for easy comparison. It is important to note that the
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hygroscopic nature of DMSO can significantly impact solubility; therefore, using a fresh,

anhydrous grade of DMSO is highly recommended[1][2].

Molar
Solubility in DMSO  Concentration Source Notes
(approx.)
Requires sonication to
100 mg/mL 205.92 mM MedchemExpress )
dissolve.[1]
Use of fresh DMSO is
. recommended as
97 mg/mL 199.74 mM Selleck Chemicals )
moisture can reduce
solubility.[2]
50 mg/mL 102.96 mM Sigma-Aldrich
40 mg/mL 82.37 mM Sigma-Aldrich
30 mg/mL 61.78 mM Cayman Chemical

Note: The molecular weight of CP-640186 (free base) is 485.62 g/mol . The calculations for

molar concentration are based on this molecular weight.

Experimental Protocols

3.1. Preparation of a Stock Solution (e.g., 100 mg/mL in DMSO)

This protocol details the steps to prepare a concentrated stock solution of CP-640186
hydrochloride in DMSO.

Materials:

o CP-640186 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

 Sterile, conical-bottom polypropylene or glass vial
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o Calibrated micropipettes
o Vortex mixer

o Water bath sonicator
Procedure:

 Aliquoting the Compound: Aseptically weigh the desired amount of CP-640186
hydrochloride powder in a sterile vial. For example, to prepare 1 mL of a 100 mg/mL
solution, weigh 100 mg of the compound.

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,
anhydrous DMSO to the vial. For a 100 mg/mL solution, add 1 mL of DMSO.

 Dissolution:
o Tightly cap the vial and vortex for 1-2 minutes to facilitate initial dissolution.

o If the compound is not fully dissolved, place the vial in a water bath sonicator. Sonicate for
10-15 minutes, or until the solution is clear. Intermittently vortex the vial during sonication.

o Visually inspect the solution to ensure no particulate matter remains.

 Sterilization (Optional): If required for cell culture experiments, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or at -80°C for long-
term storage (up to 6 months)[1][5].

3.2. Preparation of Working Solutions

Procedure:
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» Thawing: Thaw a single aliquot of the concentrated stock solution at room temperature.

 Dilution: Using a calibrated micropipette, dilute the stock solution to the desired final
concentration with the appropriate cell culture medium or buffer immediately before use.

e Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing to prevent degradation of the compound.

Signaling Pathway

CP-640186 hydrochloride acts by inhibiting Acetyl-CoA Carboxylase (ACC), a critical enzyme
in the fatty acid synthesis pathway. The diagram below illustrates the mechanism of action of
CP-640186.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1669549/docs?utm_src=pdf-body#application-notes-and-protocols-cp-640186-hydrochloride-solubility-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669549?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cytosol Mitochondrial Membrane
l Acetyl-CoA l CP-640186 CP-640186
|
Inhibition Inhibition

Carboxylation

Malonyl-CoA

Fatty Acyl-CoA Malonyl-CoA

Inhibition

b o o o o o ————

(Fatty Acid Synthase (FAS))
Fatty Acids (Fatty Acid Oxidation)

Click to download full resolution via product page

Caption: Mechanism of action of CP-640186 hydrochloride.

Experimental Workflow

The following diagram outlines a general workflow for studying the effects of CP-640186
hydrochloride in a cell-based assay.
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Caption: General experimental workflow for cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Application Notes and Protocols: CP-640186
Hydrochloride Solubility in DMSO]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669549/docs#application-notes-and-protocols-cp-
640186-hydrochloride-solubility-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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